Cas no 1901-99-1 (Tridecanoic acid, 13-chloro-)

• Product Name: Tridecanoic acid, 13-chloro-
• CAS No: 1901-99-1
• MF: C₁₃H₂₅ClO₂
• MW: 248.789403676987
• CID: 1384418
• PubChem ID: 12435079
• Update Time: 2025-04-20

Tridecanoic acid, 13-chloro- Chemical and Physical Properties

Names and Identifiers

• Tridecanoic acid, 13-chloro-
• 13-chlorotridecanoic acid
• SCHEMBL4516644
• 1901-99-1

• Inchi： 1S/C13H25ClO2/c14-12-10-8-6-4-2-1-3-5-7-9-11-13(15)16/h1-12H2,(H,15,16)
• InChI Key： COYNEVRHWLQITJ-UHFFFAOYSA-N
• SMILES： ClCCCCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 248.1543077g/mol
• Monoisotopic Mass: 248.1543077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų